Cas no 666735-11-1 (6-Isoquinolinol, 7-(2-pyridinyl)-)

6-Isoquinolinol, 7-(2-pyridinyl)- structure
666735-11-1 structure
Product Name:6-Isoquinolinol, 7-(2-pyridinyl)-
CAS No:666735-11-1
MF:C14H10N2O
MW:222.24200296402
CID:1718508
PubChem ID:135854827
Update Time:2025-04-21

6-Isoquinolinol, 7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Isoquinolinol, 7-(2-pyridinyl)-
    • DB-415178
    • 666735-11-1
    • 7-(2-Pyridinyl)-6-isoquinolinol
    • SCHEMBL3902521
    • 7-pyridin-2-yl-isoquinolin-6-ol
    • GBBUBQVBWZQUKV-UHFFFAOYSA-N
    • Inchi: 1S/C14H10N2O/c17-14-8-10-4-6-15-9-11(10)7-12(14)13-3-1-2-5-16-13/h1-9,17H
    • InChI Key: GBBUBQVBWZQUKV-UHFFFAOYSA-N
    • SMILES: OC1=CC2C=CN=CC=2C=C1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 222.0794
  • Monoisotopic Mass: 222.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • PSA: 46.01
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